Cas no 2470438-02-7 (tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate
• CAS No: 2470438-02-7
• MF: C₁₁H₁₇ClN₄O₂S
• MW: 304.796279668808
• MDL: MFCD32711001
• CID: 5669951
• PubChem ID: 133060500
• Update Time: 2025-11-01

tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate
• EN300-27100651
• 2470438-02-7

• MDL： MFCD32711001
• Inchi： 1S/C11H17ClN4O2S/c1-11(2,3)18-10(17)16-6-4-15(5-7-16)9-13-8(12)14-19-9/h4-7H2,1-3H3
• InChI Key： ZZKZHPLTLFSQTO-UHFFFAOYSA-N
• SMILES： ClC1=NSC(=N1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 304.0760747g/mol
• Monoisotopic Mass: 304.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.8Ų

Additional information on tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate

Research Brief on tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate (CAS: 2470438-02-7)

In recent years, the compound tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate (CAS: 2470438-02-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a 1,2,4-thiadiazole core, has demonstrated promising potential as a versatile intermediate in the synthesis of bioactive molecules. The unique structural attributes of this compound, including the presence of a piperazine ring and a chloro-substituted thiadiazole moiety, make it a valuable scaffold for drug discovery efforts targeting various therapeutic areas.

Recent studies have focused on the synthetic utility of tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate in the development of novel kinase inhibitors. The compound's ability to serve as a building block for the construction of more complex molecular architectures has been particularly noteworthy. Researchers have successfully employed this intermediate in the synthesis of compounds with potential applications in oncology, where modulation of specific kinase pathways is crucial. The chloro group at the 3-position of the thiadiazole ring offers an excellent handle for further functionalization through nucleophilic aromatic substitution reactions.

From a pharmacological perspective, derivatives of tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate have shown interesting biological activities in preliminary screening assays. Several research groups have reported moderate to potent inhibitory effects against various cancer cell lines, with particular efficacy observed in models of solid tumors. The mechanism of action appears to involve interference with cell cycle progression and induction of apoptosis, though detailed target identification studies are still ongoing. These findings suggest that this chemical scaffold may represent a promising starting point for the development of new anticancer agents.

The synthetic accessibility of tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate has also been a subject of recent optimization efforts. Newer methodologies have focused on improving yield and purity while reducing the environmental impact of the synthesis. Green chemistry approaches, including the use of alternative solvents and catalytic systems, have shown particular promise in scaling up production while maintaining the compound's structural integrity. These advances are crucial for facilitating the compound's broader application in medicinal chemistry programs.

Looking ahead, the research community continues to explore the full potential of tert-Butyl 4-(3-chloro-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate and its derivatives. Current investigations are examining its utility in targeted protein degradation strategies, where the compound's structural features may enable the design of novel PROTACs (proteolysis targeting chimeras). Additionally, its application in the development of antimicrobial agents is being explored, given the known bioactivity of thiadiazole-containing compounds against various pathogens. As these research directions mature, we anticipate significant advancements in our understanding and application of this versatile chemical scaffold.